Cas no 193400-56-5 (5-methylthieno[2,3-b]pyridine-2-carboxylic acid)

• Product Name: 5-methylthieno[2,3-b]pyridine-2-carboxylic acid
• CAS No: 193400-56-5
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 3859876
• PubChem ID: 71743423
• Update Time: 2025-04-22

5-methylthieno[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxylic acid, 5-methyl-
• 5-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID
• 193400-56-5
• 5-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXYLICACID
• 5-methylthieno[2,3-b]pyridine-2-carboxylic acid

• Inchi： 1S/C9H7NO2S/c1-5-2-6-3-7(9(11)12)13-8(6)10-4-5/h2-4H,1H3,(H,11,12)
• InChI Key： CCQOTJSRPSHIHX-UHFFFAOYSA-N
• SMILES： C12SC(C(O)=O)=CC1=CC(C)=CN=2

Computed Properties

• Exact Mass: 193.01974964Da
• Monoisotopic Mass: 193.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines